Cas no 1378525-15-5 (3,5-Difluoro-4-ethoxythiophenol)

• Product Name: 3,5-Difluoro-4-ethoxythiophenol
• CAS No: 1378525-15-5
• MF: C₈H₈F₂OS
• MW: 190.210328102112
• MDL: MFCD18375507
• CID: 5169643
• Update Time: 2026-03-04

3,5-Difluoro-4-ethoxythiophenol Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3,5-difluorobenzenethiol
• 3,5-Difluoro-4-ethoxythiophenol

• MDL： MFCD18375507
• Inchi： 1S/C8H8F2OS/c1-2-11-8-6(9)3-5(12)4-7(8)10/h3-4,12H,2H2,1H3
• InChI Key： RXOTYWPBWVENRY-UHFFFAOYSA-N
• SMILES： C1(S)=CC(F)=C(OCC)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 247.8±35.0 °C at 760 mmHg
• Flash Point: 103.7±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3,5-Difluoro-4-ethoxythiophenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)